Cas no 87331-46-2 (2-amino-3-nitrobenzonitrile)

2-amino-3-nitrobenzonitrile structure

Product Name:2-amino-3-nitrobenzonitrile

CAS No:87331-46-2

Molecular Formula:C₇H₅N₃O₂

Molecular Weight:163.133500814438

MDL:MFCD18389917

CID:708774

PubChem ID:15257489

2-amino-3-nitrobenzonitrile Properties

Names and Identifiers

- Benzonitrile,2-amino-3-nitro-
- 2-amino-3-nitrobenzonitrile
- 2-Amino-3-nitrobenzonitrile (ACI)
- Anthranilonitrile, 3-nitro- (6CI)
- XH0608
- YWLQSBPRLUBYOR-UHFFFAOYSA-N
- CS-0157254
- MFCD18389917
- Benzonitrile, 2-amino-3-nitro-
- AKOS025404122
- 87331-46-2
- SCHEMBL1795528
- DB-181963
- SB76656
- 2-AMINO-3-NITROBENZONITRILE
- CL9138
- 2-amino-3-nitro-benzonitrile
- AS-46221
- +Expand
- MDL： MFCD18389917
- InChIKey： YWLQSBPRLUBYOR-UHFFFAOYSA-N
- Inchi： 1S/C7H5N3O2/c8-4-5-2-1-3-6(7(5)9)10(11)12/h1-3H,9H2
- SMILES： N#CC1C(N)=C([N+](=O)[O-])C=CC=1

Computed Properties

Exact Mass: 163.038176411g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 163.038176411g/mol
Heavy Atom Count: 12
Complexity: 227
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.7
Topological Polar Surface Area: 95.6Å²

2-amino-3-nitrobenzonitrile Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00IEY0-1g	Benzonitrile, 2-amino-3-nitro-	87331-46-2	98%	1g	$74.00	2024-04-20
A2B Chem LLC	AI58376-1g	2-Amino-3-nitrobenzonitrile	87331-46-2	98%	1g	$68.00	2024-04-19
Aaron	AR00IF6C-250mg	Benzonitrile, 2-amino-3-nitro-	87331-46-2	98%	250mg	$48.00
abcr	AB449420-1 g	2-Amino-3-nitrobenzonitrile	87331-46-2		1g	€194.50
Ambeed	A740006-250mg	2-Amino-3-nitrobenzonitrile	87331-46-2	98%	250mg	$46.0
eNovation Chemicals LLC	Y1014642-1g	Benzonitrile, 2-amino-3-nitro-	87331-46-2	98%	1g	$200	2022-10-12
TRC	A619028-100mg	2-Amino-3-nitrobenzonitrile	87331-46-2		100mg	$ 64.00	2023-04-19
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTYC0113-1G	2-amino-3-nitrobenzonitrile	87331-46-2	95%	1g	￥ 699.00	2023-04-13
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1227894-1g	2-Amino-3-nitrobenzonitrile	87331-46-2	98%	1g	￥604.00	2024-04-27
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X07365-1g	2-Amino-3-nitrobenzonitrile	87331-46-2	98%	1g	¥814.0	2024-07-18

2-amino-3-nitrobenzonitrile Synthesis

Synthetic Circuit 1

34662-24-3

87331-46-2

Reaction Conditions

1.1 Reagents: Ammonia Solvents: Ethanol ; 5 h, 120 °C

Reference

Synthesis and potent antifungal activity against Candida species of some novel 1H-benzimidazoles

Goeker, Hakan; et al, Journal of Heterocyclic Chemistry, 2009, 46(5), 936-948

Synthetic Circuit 2

619-24-9

87331-46-2

Reaction Conditions

1.1 Reagents: Potassium tert-butoxide Solvents: Dimethyl sulfoxide

Reference

1,1,1-Trimethylhydrazinium Iodide: A Novel, Highly Reactive Reagent for Aromatic Amination via Vicarious Nucleophilic Substitution of Hydrogen

Pagoria, Philip F.; et al, Journal of Organic Chemistry, 1996, 61(9), 2934-5

Synthetic Circuit 3

118535-52-7

619-24-9

87331-46-2

17420-30-3

6393-40-4

Reaction Conditions

1.1 Reagents: tert-Butanol Solvents: Dimethylformamide
1.2 Solvents: Water

Reference

Nitroarylamines via the Vicarious Nucleophilic Substitution of Hydrogen: Amination, Alkylamination, and Arylamination of Nitroarenes with Sulfenamides

Makosza, Mieczyslaw; et al, Journal of Organic Chemistry, 1998, 63(15), 4878-4888

Synthetic Circuit 4

17162-41-3

619-24-9

87331-46-2

17420-30-3

6393-40-4

Reaction Conditions

1.1 Reagents: tert-Butanol Solvents: Dimethylformamide
1.2 Solvents: Water

Reference

Nitroarylamines via the Vicarious Nucleophilic Substitution of Hydrogen: Amination, Alkylamination, and Arylamination of Nitroarenes with Sulfenamides

Makosza, Mieczyslaw; et al, Journal of Organic Chemistry, 1998, 63(15), 4878-4888

2-amino-3-nitrobenzonitrile Raw materials

2-amino-3-nitrobenzonitrile Preparation Products

2-amino-3-nitrobenzonitrile Suppliers

SHANG HAI LI CHEN SHANG MAO Co., Ltd.

Audited Supplier

(CAS:87331-46-2)

MR./MRS.:XU NV SHI

Phone:15221998634

Email:1986399151@qq.com

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87331-46-2 (2-amino-3-nitrobenzonitrile) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:87331-46-2)2-amino-3-nitrobenzonitrile

Purity:99%

Quantity:5g

Price($):319.0